Cas no 854898-31-0 (7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid)

• Product Name: 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid
• CAS No: 854898-31-0
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 6621087
• Update Time: 2026-03-11

7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid

• Inchi： 1S/C12H11BrO5/c1-5-8-6(16-2)4-7(17-3)9(13)11(8)18-10(5)12(14)15/h4H,1-3H3,(H,14,15)
• InChI Key： FNQXFTSBOIRRRH-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C(OC)=CC(OC)=C2C(C)=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid

Comprehensive Overview of 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 854898-31-0)

7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 854898-31-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzofuran derivative is characterized by its unique molecular structure, which includes a bromine substituent, methoxy groups, and a carboxylic acid functionality. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and agrochemicals.

The compound's CAS number 854898-31-0 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for "7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid synthesis" or "CAS 854898-31-0 applications" to explore its potential uses. Recent trends indicate growing interest in benzofuran-based compounds due to their versatility in medicinal chemistry, particularly in targeting inflammatory pathways and oxidative stress-related diseases.

One of the key advantages of 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid is its role as a building block in organic synthesis. Its bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Additionally, the methoxy groups enhance the compound's stability and solubility, making it suitable for various experimental conditions.

In the context of green chemistry, researchers are increasingly exploring eco-friendly synthesis routes for benzofuran derivatives. Queries like "sustainable synthesis of CAS 854898-31-0" reflect this shift. The compound's potential in cancer research has also been a hotspot, with studies investigating its derivatives as kinase inhibitors or apoptosis inducers. These applications align with the broader demand for targeted therapies in oncology.

From a commercial perspective, 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid is often sourced by pharmaceutical intermediates suppliers. Its purity and quality are critical, as highlighted by searches for "high-purity CAS 854898-31-0" or "GMP-grade benzofuran derivatives." Analytical techniques such as HPLC and NMR are routinely employed to verify its specifications, ensuring compliance with industry standards.

Looking ahead, the demand for customized chemical intermediates like 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid is expected to rise, driven by advancements in precision medicine and agrochemical innovation. Its compatibility with high-throughput screening platforms further underscores its relevance in accelerating drug discovery pipelines. For researchers, staying updated on the latest patent literature and synthetic protocols is essential to fully leverage its potential.

In summary, 7-bromo-4,6-dimethoxy-3-methyl-benzofuran-2-carboxylic acid (CAS No. 854898-31-0) represents a versatile and high-value compound in modern chemistry. Its applications span from drug development to material science, making it a focal point for both academic and industrial research. As the scientific community continues to explore its properties, this benzofuran derivative is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.